2-methyl-N-[4-(morpholin-4-ylcarbonyl)phenyl]benzamide

• IUPAC Name: 2-methyl-N-[4-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C19H20N2O3/c1-14-4-2-3-5-17(14)18(22)20-16-8-6-15(7-9-16)19(23)21-10-12-24-13-11-21/h2-9H,10-13H2,1H3,(H,20,22)
• InChI Key: LUEHUHONFIJOCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

2-methyl-N-[4-(morpholin-4-ylcarbonyl)phenyl]benzamide is a chemical compound that features a benzamide core with a morpholine ring attached to the phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[4-(morpholin-4-ylcarbonyl)phenyl]benzamide typically involves the reaction of 2-methylbenzoic acid with 4-(morpholin-4-ylcarbonyl)aniline. The reaction is carried out in the presence of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-dimethylaminopyridine) to facilitate the formation of the amide bond. The reaction is usually conducted in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[4-(morpholin-4-ylcarbonyl)phenyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the carbonyl group to an alcohol.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted benzamides or morpholine derivatives.

Scientific Research Applications

2-methyl-N-[4-(morpholin-4-ylcarbonyl)phenyl]benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-[4-(morpholin-4-ylcarbonyl)phenyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 4-methyl-N-[2-(morpholin-4-ylcarbonyl)phenyl]benzamide
• 2-methyl-N-{[4-(morpholin-4-ylmethyl)phenyl]carbamothioyl}benzamide

Uniqueness

2-methyl-N-[4-(morpholin-4-ylcarbonyl)phenyl]benzamide is unique due to its specific structural features, which confer distinct chemical and biological properties. The presence of the morpholine ring and the specific substitution pattern on the benzamide core differentiate it from other similar compounds, potentially leading to unique interactions with biological targets and distinct applications .